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Compound of Interest

Compound Name: 5-Ethylpyridin-2-ol

Cat. No.: B1342688

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 5-Ethylpyridin-2-ol (CAS No: 53428-03-8). Due to the limited availability of a
complete Safety Data Sheet (SDS) for this specific compound, this guide incorporates data
from closely related pyridine derivatives, namely 5-Ethyl-2-methylpyridine and 5-Ethyl-2-
pyridineethanol. All data extrapolated from these related compounds are clearly indicated.
Researchers should handle 5-Ethylpyridin-2-ol with caution and refer to this guide as a
supplementary resource to a comprehensive risk assessment.

~hemical Identificat | Physical B .

Property Value Source

Chemical Name 5-Ethylpyridin-2-ol

5-Ethyl-2-pyridinol, 5-

Synonyms ethylpyridin-2(1H)-one

CAS Number 53428-03-8 [1][2]
Molecular Formula C7H9sNO [1][2]
Molecular Weight 123.15 g/mol [1112]
Appearance Light yellow to yellow solid [2]
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Hazard Identification and Classification

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]
GHS Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Data

Comprehensive toxicological data for 5-Ethylpyridin-2-ol is not readily available. The following
data is for the related compound 5-Ethyl-2-methylpyridine (CAS: 104-90-5) and should be used
for reference with caution.

Metric Value Species Route Source
LD50 (Oral) 1300 pL/kg Rat Oral [4]
LD50 (Dermal) 710 mg/kg Rat Dermal [4]
LD50 (Dermal) 1000 mg/kg Rabbit Dermal [4]
LC50 (Inhalation) 540 ppm (4 h) Rat Inhalation (4]
LC50 (Inhalation)  2.67 mg/L (4 h) Rat Inhalation [4]

Experimental Protocols: Safe Handling and Storage

4.1. Engineering Controls:
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o Work in a well-ventilated area, preferably in a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

4.2. Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
vapors that can cause serious

eye irritation or damage.

Hand Protection

Nitrile or neoprene gloves.
Double-gloving is

recommended.

Provides a barrier against skin
contact, which can cause
irritation. Regularly inspect
gloves for any signs of

degradation.

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to
accidental spills and protects
from potential flammability

hazards.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary when handling
outside of a certified chemical
fume hood or in poorly

ventilated areas.

Protects the respiratory tract
from potentially irritating and

harmful vapors.

4.3. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Avoid breathing dust, fumes, and vapors.

e Use non-sparking tools to prevent ignition sources.
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» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory area.

o Contaminated clothing should be removed and washed before reuse.

4.4. Storage Conditions:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
« Recommended storage temperature is 2-8°C.[1][2]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4]

Emergency Procedures

5.1. First-Aid Measures:
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[5]

Immediately flush the contaminated skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact ) ) o
Remove contaminated clothing. If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.

5.2. Accidental Release Measures:

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE) as outlined in section 4.2. Avoid breathing dust and vapors.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.

» Methods for Containment and Cleaning Up: For a solid spill, carefully sweep up the material
and place it into a suitable, labeled container for disposal. Avoid generating dust. For a liquid
spill, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for
disposal.[5]

Disposal Considerations
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Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations. Do not dispose of down the

drain.

Visualization of Emergency Spill Workflow
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Personnel

'

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent material for liquids)

Clean Up Spill
(Sweep solid or absorb liquid)

Decontaminate the Area

Dispose of Waste
in a Labeled, Sealed Container

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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